Cas no 1189479-95-5 (3-(3,4-Dimethylphenyl)-8-[(2,5-dimethylphenyl)methyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 3-(3,4-Dimethylphenyl)-8-[(2,5-dimethylphenyl)methyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1189479-95-5
• MF: C₂₄H₂₉N₃O
• MW: 375.50656580925
• CID: 5391437
• Update Time: 2025-07-09

3-(3,4-Dimethylphenyl)-8-[(2,5-dimethylphenyl)methyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dimethylphenyl)-8-[(2,5-dimethylphenyl)methyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C24H29N3O/c1-16-5-6-18(3)21(13-16)15-27-11-9-24(10-12-27)25-22(23(28)26-24)20-8-7-17(2)19(4)14-20/h5-8,13-14H,9-12,15H2,1-4H3,(H,26,28)
• InChI Key： RNCSLQGFHHAZPX-UHFFFAOYSA-N
• SMILES： N1C2(CCN(CC3=CC(C)=CC=C3C)CC2)N=C(C2=CC=C(C)C(C)=C2)C1=O

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.87±0.40(Predicted)

Additional information on 3-(3,4-Dimethylphenyl)-8-[(2,5-dimethylphenyl)methyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Exploring the Unique Properties and Applications of 3-(3,4-Dimethylphenyl)-8-[(2,5-dimethylphenyl)methyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1189479-95-5)

In the ever-evolving field of organic chemistry, 3-(3,4-Dimethylphenyl)-8-[(2,5-dimethylphenyl)methyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1189479-95-5) stands out as a compound of significant interest. This spirocyclic compound features a unique molecular architecture, combining a triazaspiro[4.5]decane core with dimethylphenyl substituents. Researchers and industry professionals are increasingly drawn to its potential applications, particularly in pharmaceutical research and material science. Its structural complexity and functional groups make it a valuable candidate for further exploration.

The compound's CAS number 1189479-95-5 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. One of the most searched questions about this compound revolves around its synthesis pathway and reactivity. Recent studies highlight its role as a potential intermediate in drug discovery, particularly for targeting neurological and inflammatory pathways. The presence of the dimethylphenyl groups enhances its lipophilicity, which is a key factor in its bioavailability and binding affinity to biological targets.

From a market perspective, the demand for 3-(3,4-Dimethylphenyl)-8-[(2,5-dimethylphenyl)methyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one is driven by its versatility. It has been investigated for use in high-performance polymers and specialty coatings, where its thermal stability and chemical resistance are highly valued. Additionally, its potential as a ligand in catalytic systems has sparked interest in the field of green chemistry, aligning with global trends toward sustainable industrial processes.

Another hot topic among researchers is the compound's spectroscopic properties. Advanced techniques such as NMR and mass spectrometry have been employed to characterize its structure and purity. These analyses are crucial for ensuring its suitability in high-precision applications, such as electronic materials or pharmaceutical formulations. The compound's stability under various conditions is also a frequent subject of inquiry, particularly for those exploring its long-term storage and handling requirements.

In the context of intellectual property, CAS 1189479-95-5 has been referenced in several patents, underscoring its commercial significance. Innovations involving this compound often focus on its modular synthesis and derivatization potential, which allow for the creation of tailored molecules for specific applications. This adaptability makes it a favorite among chemists working on structure-activity relationship (SAR) studies.

Looking ahead, the future of 3-(3,4-Dimethylphenyl)-8-[(2,5-dimethylphenyl)methyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one appears promising. As industries continue to seek novel chemical entities with unique properties, this compound is poised to play a pivotal role. Whether in advanced material design or therapeutic development, its multifaceted nature ensures it remains a subject of ongoing research and innovation.